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Compound of Interest

Compound Name: Bismuth Subcarbonate

Cat. No.: B048179

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth Subcarbonate, identified by the CAS number 5892-10-4, is an inorganic compound
with the chemical formula (BiO)2COs. Also known as Bismuth Carbonate Oxide or Bismuth
Oxycarbonate, this compound has a rich history of use in pharmaceutical and cosmetic
applications.[1][2][3][4] Its therapeultic efficacy as an antacid, anti-diarrheal, and agent against
Helicobacter pylori is well-documented.[2][4][5] This technical guide provides a comprehensive
overview of the physical and chemical properties of Bismuth Subcarbonate, detailed
experimental methodologies for their determination, and a visualization of its mechanism of
action.

Physicochemical Properties

The physical and chemical properties of Bismuth Subcarbonate are summarized in the tables
below, providing a consolidated resource for researchers.

General and Physical Properties
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Property Value References

White to pale yellow-white, fine

Appearance [51[6]
powder.

Odor Odorless. [5]1[6]

Molecular Weight 509.97 g/mol [516]1[7]

Density 6.86 g/cm3 at 25 °C [4107]

] ] Decomposes upon heating

Melting Point [2]

(>500 °C).

Insoluble in water and alcohol.
Solubility Soluble in mineral acids with [415]
effervescence.

~hemical and ic Identifi

Identifier Value References

Molecular Formula (BiO)2CO0s or CBIi20s [51[7118]
MGLUJIXPJIRXTKJIM-

InChl Key [7]

UHFFFAOYSA-L

SMILES O=[Bi]OC(=0)OI[Bi]=O [7]

Experimental Protocols

This section outlines the methodologies for determining key physicochemical properties of
Bismuth Subcarbonate.

Determination of Melting Point (Decomposition
Temperature)

The melting point, or more accurately, the decomposition temperature of Bismuth
Subcarbonate can be determined using the capillary melting point method.

Protocol:
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Sample Preparation: A small amount of dry Bismuth Subcarbonate powder is packed into a
capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.
Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the solid begins to decompose (e.g., changes in
color, gas evolution) is recorded. Since Bismuth Subcarbonate decomposes rather than
melts, a distinct melting point will not be observed. The temperature range of decomposition
should be noted.

Determination of Solubility

The solubility of Bismuth Subcarbonate in various solvents can be assessed through visual
observation.

Protocol:

Sample Preparation: A small, measured amount of Bismuth Subcarbonate (e.g., 10 mg) is
placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL of water, ethanol, or a
mineral acid) is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period.

Observation: The solution is visually inspected to determine if the solid has dissolved. For
acidic solutions, the observation of effervescence (release of carbon dioxide) indicates a
reaction and dissolution.

Structural and Morphological Characterization

Advanced analytical techniques are employed for a detailed characterization of Bismuth
Subcarbonate.

» X-ray Diffraction (XRD): This technique is used to determine the crystalline structure of the
compound. The sample is exposed to X-rays at various angles, and the diffraction pattern is
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analyzed to identify the crystal lattice.

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify the functional
groups present in the molecule. The infrared spectrum will show absorption bands
corresponding to the carbonate (CO32~) and Bi-O bonds.

e Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the sample's
surface morphology, revealing the particle shape and size distribution.

o Energy-Dispersive X-ray Spectroscopy (EDX): Often coupled with SEM, EDX is used to
determine the elemental composition of the sample, confirming the presence of Bismuth,
Carbon, and Oxygen.

Mechanism of Action

Bismuth Subcarbonate does not operate through classical signaling pathways. Its therapeutic
effects in the gastrointestinal tract are a result of direct chemical and physical interactions.

Gastrointestinal Action of Bismuth Subcarbonate

The following diagram illustrates the primary mechanisms of action of Bismuth Subcarbonate
in the stomach.
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Mechanism of Action of Bismuth Subcarbonate in the Stomach.

As an antacid, Bismuth Subcarbonate reacts with and neutralizes gastric acid.[1][2][3] This
reaction also leads to the formation of a protective layer over the gastric mucosa, shielding it
from further acid and pepsin-induced damage.[5][9] Furthermore, Bismuth Subcarbonate
exhibits direct antibacterial activity against Helicobacter pylori, a key bacterium implicated in
gastritis and peptic ulcer disease.[1][2] Its mechanism is believed to involve the disruption of
the bacterial cell wall and the inhibition of crucial enzyme systems.[1][2]

Conclusion

Bismuth Subcarbonate (CAS 5892-10-4) is a well-characterized inorganic compound with
established applications in medicine. Its physical and chemical properties make it suitable for
its role as a gastrointestinal agent. Understanding its physicochemical characteristics and
mechanism of action is crucial for its effective and safe use in research and drug development.
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The experimental protocols outlined provide a basis for the quality control and further
investigation of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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